Cas no 62033-97-0 (Benzenamine, N,N-dibutyl-4-(2,4-dinitrophenoxy)-)

Benzenamine, N,N-dibutyl-4-(2,4-dinitrophenoxy)- structure
62033-97-0 structure
Product Name:Benzenamine, N,N-dibutyl-4-(2,4-dinitrophenoxy)-
CAS No:62033-97-0
MF:C20H25N3O5
MW:387.42960524559
CID:460127
PubChem ID:71390508
Update Time:2025-04-19

Benzenamine, N,N-dibutyl-4-(2,4-dinitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, N,N-dibutyl-4-(2,4-dinitrophenoxy)-
    • N,N-dibutyl-4-(2,4-dinitrophenoxy)aniline
    • DTXSID30812411
    • 62033-97-0
    • Inchi: 1S/C20H25N3O5/c1-3-5-13-21(14-6-4-2)16-7-10-18(11-8-16)28-20-12-9-17(22(24)25)15-19(20)23(26)27/h7-12,15H,3-6,13-14H2,1-2H3
    • InChI Key: RBXMJALUIROUGA-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])C1C=CC(=CC=1)N(CCCC)CCCC

Computed Properties

  • Exact Mass: 387.17955
  • Monoisotopic Mass: 387.17942091g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 9
  • Complexity: 477
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 104Ų

Experimental Properties

  • PSA: 98.75

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